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Compound of Interest

Compound Name: 1-Bromo-3-hexene

Cat. No.: B3287276 Get Quote

Application Notes and Protocols for 1-Bromo-3-
hexene
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the safe handling, storage, and disposal of 1-
Bromo-3-hexene (CAS No: 84254-20-6). The information herein is compiled from various

safety data sheets for bromohexene isomers and should be used in conjunction with your

institution's specific safety protocols.

Hazard Identification and Quantitative Data
1-Bromo-3-hexene is a flammable liquid and vapor that can cause skin and serious eye

irritation.[1] It may also cause respiratory irritation.[1] Due to limited specific data for 1-Bromo-
3-hexene, information from related isomers, such as 6-Bromo-1-hexene and 1-Bromohexane,

is included for a comprehensive safety profile.
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Property Value Source Isomer

Molecular Formula C6H11Br 1-Bromo-3-hexene[1][2]

Molecular Weight 163.06 g/mol 1-Bromo-3-hexene[1][2]

Appearance Light yellow liquid 6-Bromo-1-hexene[3]

Odor Characteristic 6-Bromo-1-hexene[3]

Boiling Point 47-51 °C / 16 mmHg 6-Bromo-1-hexene[4]

Flash Point 54 °C (129.2 °F) - closed cup 6-Bromo-1-hexene[4]

Density 1.22 g/mL at 25 °C 6-Bromo-1-hexene[4]

GHS Classification

Flammable liquid and vapor

(H226), Causes skin irritation

(H315), Causes serious eye

irritation (H319), May cause

respiratory irritation (H335)

1-Bromo-3-hexene[1]

Experimental Protocols
Personal Protective Equipment (PPE)

Eye and Face Protection: Wear chemical safety goggles and a face shield.[5] Eye protection

must be tested and approved under appropriate government standards such as NIOSH (US)

or EN 166 (EU).[5]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile rubber).[5] Gloves must

be inspected prior to use.[5] Wear impervious clothing and flame-retardant antistatic

protective clothing to prevent skin exposure.[5]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[6][7]

Engineering Controls
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Ventilation: Work in a well-ventilated area, preferably in a chemical fume hood.[8] Use

explosion-proof electrical, ventilating, and lighting equipment.[8]

Safety Stations: Ensure that eyewash stations and safety showers are close to the

workstation location.[8]

Safe Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Clear the work

area of any incompatible materials and ignition sources.[8]

Dispensing: Ground and bond containers when transferring material to prevent static

discharge.[8] Use only non-sparking tools.[8]

Procedure: Avoid contact with skin, eyes, and clothing.[8] Avoid inhalation of vapor or mist.[5]

Keep the container tightly closed when not in use.[8]

Post-Handling: Wash hands and any exposed skin thoroughly after handling.[8]

Decontaminate all equipment and the work area. Remove contaminated clothing and wash it

before reuse.[8]

Storage Protocol
Conditions: Store in a cool, dry, and well-ventilated place away from heat, sparks, open

flames, and hot surfaces.[5][8] Keep the container tightly closed.[8] Refrigeration is

recommended to maintain product quality.[3]

Incompatible Materials: Store away from strong oxidizing agents and strong bases.[3]

Spill and Accidental Release Protocol
Immediate Actions: Evacuate personnel to a safe area.[5] Remove all sources of ignition.[8]

Containment: Ventilate the area. Prevent further leakage or spillage if safe to do so. Do not

let the product enter drains.[5]

Clean-up: Absorb the spillage with inert absorbent material (e.g., sand, vermiculite).[8]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed
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container for disposal.[8]

Disposal Protocol
Waste Generation: Collect all waste containing 1-Bromo-3-hexene in a designated, labeled,

and sealed container.

Disposal Method: Dispose of the contents and container to an approved waste disposal

plant.[8] This may involve incineration in a chemical incinerator equipped with an afterburner

and scrubber.[5] Do not dispose of it into the environment.[5]

First Aid Measures
Eye Contact: Rinse immediately and cautiously with plenty of water for at least 15 minutes,

also under the eyelids.[8] Remove contact lenses, if present and easy to do. Continue

rinsing. If eye irritation persists, get medical advice/attention.[8]

Skin Contact: Take off immediately all contaminated clothing.[8] Wash off with soap and

plenty of water.[5] If skin irritation occurs, get medical advice/attention.[8]

Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for

breathing.[8] Call a POISON CENTER or doctor/physician if you feel unwell.[8] If not

breathing, give artificial respiration.[5]

Ingestion: Do NOT induce vomiting.[5] Clean mouth with water and drink plenty of water

afterward.[8] Never give anything by mouth to an unconscious person.[5]

Visualizations
Caption: Workflow for Safe Handling of 1-Bromo-3-hexene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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